Cas no 1805474-56-9 (4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805474-56-9
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4880391
• Update Time: 2025-05-26

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF5N2/c10-2-4-1-6(9(13,14)15)17-5(3-16)7(4)8(11)12/h1,8H,2H2
• InChI Key： WGGHBWWQTRJELD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

Research Briefing on 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805474-56-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives as key intermediates in drug discovery and development. Among these, 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805474-56-9) has emerged as a versatile building block for the synthesis of novel bioactive compounds. This briefing provides an overview of the latest research findings related to this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

The compound's unique structural features, including the presence of bromomethyl, cyano, and multiple fluorine substituents, make it a valuable precursor for the development of agrochemicals and pharmaceuticals. Recent studies have demonstrated its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations that enable the construction of complex molecular architectures. For instance, researchers have successfully employed this compound in the synthesis of potent kinase inhibitors, highlighting its role in targeting signaling pathways implicated in cancer and inflammatory diseases.

In terms of synthetic approaches, recent publications have explored optimized routes for the preparation of 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine. These methods emphasize improved yields, scalability, and environmental sustainability, addressing some of the challenges associated with the handling of highly fluorinated intermediates. Notably, advancements in catalytic systems and reaction conditions have been reported, offering more efficient and selective pathways for its production.

From a biological perspective, derivatives of this compound have shown promising activity in preclinical models. Studies have identified its potential as a scaffold for designing modulators of protein-protein interactions and enzyme inhibitors. The incorporation of fluorine atoms is particularly noteworthy, as it enhances metabolic stability and bioavailability, which are critical factors in drug development. Ongoing research is further investigating its pharmacokinetic properties and toxicity profiles to assess its suitability for clinical applications.

In conclusion, 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine represents a pivotal intermediate in modern medicinal chemistry. Its multifaceted applications and the continuous refinement of synthetic strategies underscore its importance in the discovery of next-generation therapeutics. Future research is expected to delve deeper into its mechanistic insights and expand its utility in addressing unmet medical needs.